Cas no 1046118-40-4 (Atorvastatin Lactone Diepoxide(Mixture of diastereomers))

• Product Name: Atorvastatin Lactone Diepoxide(Mixture of diastereomers)
• CAS No: 1046118-40-4
• MF: C₃₃H₃₃FN₂O₆
• MW: 572.623332738876
• CID: 1058959
• PubChem ID: 71313457
• Update Time: 2025-07-25

Atorvastatin Lactone Diepoxide(Mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• Atorvastatin Lactone Diepoxide(Mixture of diastereomers)
• Atorvastatin Lactone Diepoxide
• Atorvastatin Lactone Diepoxide (Mixture of diastereomers)
• Atorvastatin Lactone Diepoxiden
• 4-(4-Fluorophenyl)-6-(1-Methylethyl)-N,2-diphenyl-5-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-3,7-dioxa-5-azatricyclo[4.1.0.02,4]heptane-1-carboxaMide
• 4-(4-fluorophenyl)-5-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-6-isopropyl-N,2-diphenyl-3,7-dioxa-5-azatricyclo[4.1.0.02,4]heptane-1-carboxamide
• DTXSID00747049
• 4-(4-Fluorophenyl)-5-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-N,2-diphenyl-6-(propan-2-yl)-3,7-dioxa-5-azatricyclo[4.1.0.0~2,4~]heptane-1-carboxamide
• 4-(4-Fluorophenyl)-5-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N,2-diphenyl-6-propan-2-yl-3,7-dioxa-5-azatricyclo[4.1.0.02,4]heptane-1-carboxamide
• 1046118-40-4

• Inchi： 1S/C33H33FN2O6/c1-21(2)32-31(42-32,29(39)35-25-11-7-4-8-12-25)30(22-9-5-3-6-10-22)33(41-30,23-13-15-24(34)16-14-23)36(32)18-17-27-19-26(37)20-28(38)40-27/h3-16,21,26-27,37H,17-20H2,1-2H3,(H,35,39)/t26-,27-,30?,31?,32?,33?/m1/s1
• InChI Key： KMBYMTZKFXXCHG-LCYBKVMXSA-N
• SMILES： FC1C=CC(=CC=1)C12C(C3C=CC=CC=3)(C3(C(NC4C=CC=CC=4)=O)C(C(C)C)(N1CC[C@@H]1C[C@H](CC(=O)O1)O)O3)O2

Computed Properties

• Exact Mass: 572.23200
• Monoisotopic Mass: 572.23226494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 8
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86 - 88°C
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• PSA: 107.42000
• LogP: 5.02380

Atorvastatin Lactone Diepoxide(Mixture of diastereomers) Security Information

• Storage Condition：Amber Vial, -86°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Atorvastatin Lactone Diepoxide(Mixture of diastereomers)

Recent Advances in the Study of Atorvastatin Lactone Diepoxide (Mixture of Diastereomers) and Its Implications in Pharmaceutical Research

Atorvastatin Lactone Diepoxide (Mixture of Diastereomers), with the CAS number 1046118-40-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of atorvastatin, is known for its potential role in the synthesis and degradation pathways of statins, which are widely used to manage hypercholesterolemia. The latest studies have focused on understanding its chemical properties, stability, and biological activities, which could provide insights into the development of novel therapeutic agents and improved formulations of existing drugs.

Recent research has demonstrated that Atorvastatin Lactone Diepoxide exhibits unique reactivity due to its epoxide functional groups, which can undergo ring-opening reactions under physiological conditions. This property makes it a valuable intermediate in the synthesis of more complex statin derivatives. A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's role in the oxidative degradation pathway of atorvastatin, shedding light on the mechanisms by which statins are metabolized in the human body. The study employed advanced analytical techniques such as LC-MS and NMR spectroscopy to characterize the diastereomeric mixture and its degradation products.

Another significant finding comes from a 2024 study in the European Journal of Pharmaceutical Sciences, which investigated the stability of Atorvastatin Lactone Diepoxide under various pH and temperature conditions. The results indicated that the compound is relatively stable in acidic environments but undergoes rapid degradation in alkaline conditions. This information is critical for pharmaceutical formulation scientists who need to ensure the stability of drug products containing this compound. The study also proposed potential strategies to stabilize the diepoxide form, such as the use of excipients that can modulate the microenvironmental pH.

In addition to its chemical properties, the biological activity of Atorvastatin Lactone Diepoxide has also been a subject of interest. Preliminary in vitro studies have suggested that the compound may exhibit anti-inflammatory and antioxidant effects, although the exact mechanisms remain to be elucidated. A recent preprint on bioRxiv (2024) reported that the diepoxide form could modulate the activity of key enzymes involved in cholesterol biosynthesis, potentially offering a new avenue for the development of dual-action lipid-lowering agents. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The synthesis of Atorvastatin Lactone Diepoxide has also seen advancements, with researchers exploring more efficient and scalable methods. A 2023 paper in Organic Process Research & Development described a novel catalytic approach that significantly improves the yield and purity of the diastereomeric mixture. This method utilizes a chiral catalyst to control the stereochemistry of the epoxide formation, addressing one of the key challenges in the synthesis of this compound. Such innovations are expected to facilitate the broader application of Atorvastatin Lactone Diepoxide in both academic and industrial settings.

In conclusion, the recent studies on Atorvastatin Lactone Diepoxide (Mixture of Diastereomers) have provided valuable insights into its chemical behavior, stability, and potential biological activities. These findings not only enhance our understanding of statin chemistry but also open new possibilities for drug development and formulation. Future research should focus on elucidating the compound's pharmacological effects and optimizing its synthesis for large-scale production. As the field continues to evolve, Atorvastatin Lactone Diepoxide is poised to play a pivotal role in the next generation of lipid-lowering therapies.